Cas no 116195-58-5 (Thymidine,3'-cyano-3'-deoxy-)

Thymidine,3'-cyano-3'-deoxy- structure
Thymidine,3'-cyano-3'-deoxy- structure
Product Name:Thymidine,3'-cyano-3'-deoxy-
CAS No:116195-58-5
MF:C11H13N3O4
MW:251.238622426987
CID:180537
PubChem ID:72265
Update Time:2025-04-19

Thymidine,3'-cyano-3'-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Thymidine,3'-cyano-3'-deoxy-
    • (2S,3R,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolane-3-carbonitrile
    • cyanothymidine
    • (2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)-2-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-carbonitrile (non-preferred name)
    • 1-(3-Cyano-2,3-dideoxypentofuranosyl)thymine
    • 3'-cyano-3'-deoxythymidine
    • DTXSID70151311
    • SCHEMBL18285429
    • CHEMBL2114993
    • 116195-58-5
    • (2S,3R,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-carbonitrile
    • 3'-CNddT
    • 3'-C-Cyano-3'-deoxythymidine
    • Inchi: 1S/C11H13N3O4/c1-6-4-14(11(17)13-10(6)16)9-2-7(3-12)8(5-15)18-9/h4,7-9,15H,2,5H2,1H3,(H,13,16,17)/t7-,8-,9-/m1/s1
    • InChI Key: LFAIUPXHKWZRNL-IWSPIJDZSA-N
    • SMILES: O1[C@H](CO)[C@@H](C#N)C[C@@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 267.08559
  • Monoisotopic Mass: 251.090606
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.2
  • Topological Polar Surface Area: 103

Experimental Properties

  • Density: 1.562
  • Refractive Index: 1.633
  • PSA: 122.89
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